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Compound of Interest

Compound Name: d[Cha4]-AVP

Cat. No.: B15571420 Get Quote

Technical Support Center: d[Cha4]-AVP
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with d[Cha4]-
AVP. The information is presented in a question-and-answer format to directly address

common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What is d[Cha4]-AVP?

d[Cha4]-AVP, or [1-Deamino-4-cyclohexylalanine] Arginine Vasopressin, is a potent and

selective synthetic agonist for the human vasopressin V1B receptor.[1][2] Its chemical formula

is C₅₀H₇₁N₁₃O₁₁S₂ and it has a molecular weight of 1094.31 g/mol .[1] The peptide sequence is

XYFXNCPRG, with modifications including Mpr at position X-1, Cha at position X-4, a C-

terminal amide, and a disulfide bridge between position X-1 and Cys-6.

2. What are the recommended storage conditions for d[Cha4]-AVP?

Proper storage is crucial to maintain the stability and activity of d[Cha4]-AVP.

Recommendations vary slightly between suppliers, but the general consensus is to store the

lyophilized powder and reconstituted solutions at low temperatures.
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Storage Condition Lyophilized Powder Reconstituted Solution

Temperature
Store at -20°C for long-term

storage.

Aliquot and store at -20°C or

-80°C.

Duration
Stable for extended periods at

-20°C.

Up to 1 month at -20°C and up

to 6 months at -80°C are

suggested by some suppliers.

Handling Keep dry and sealed.
Avoid repeated freeze-thaw

cycles.

3. What is the solubility of d[Cha4]-AVP in aqueous solutions?

There is conflicting information regarding the solubility of d[Cha4]-AVP in water. It is crucial to

consult the certificate of analysis provided by your specific supplier.

Supplier Information Reported Solubility in Water

Supplier A Soluble to 1 mg/mL.[3]

Supplier B 90 mg/mL.[1]

Supplier C 100 mg/mL (may require sonication).

This discrepancy may arise from different methodologies for determining solubility or variations

in the product's formulation (e.g., presence of counter-ions).

Troubleshooting Guides
Issue 1: Difficulty Dissolving d[Cha4]-AVP
If you are experiencing issues with dissolving d[Cha4]-AVP, consider the following

troubleshooting steps.

Question: My d[Cha4]-AVP is not dissolving in water at the desired concentration. What should

I do?

Answer:
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Verify Supplier Information: Double-check the solubility data provided on the product's

technical data sheet or certificate of analysis.

Use Sonication: Gentle sonication can aid in the dissolution of peptides. Use a bath

sonicator to avoid excessive heating.

Adjust pH: The solubility of peptides can be pH-dependent. For basic peptides, a slightly

acidic buffer (e.g., acetate buffer pH 4-5) may improve solubility. Conversely, for acidic

peptides, a slightly basic buffer (e.g., phosphate buffer pH 7-8) might be beneficial. It is

important to ensure the final pH is compatible with your experimental setup.

Consider Organic Solvents: For highly hydrophobic peptides, a small amount of a water-

miscible organic solvent like DMSO or DMF can be used to create a stock solution, which

can then be diluted into your aqueous experimental buffer. Ensure the final concentration of

the organic solvent is compatible with your assay.
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Troubleshooting workflow for dissolving d[Cha4]-AVP.
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Issue 2: Ensuring Stability of d[Cha4]-AVP in Solution
Maintaining the stability of d[Cha4]-AVP in your experimental solutions is critical for

reproducible results.

Question: How can I minimize the degradation of d[Cha4]-AVP in my aqueous solution during

my experiment?

Answer:

While specific degradation pathways for d[Cha4]-AVP are not well-documented in publicly

available literature, general principles for peptide stability can be applied. Peptides with

features like d[Cha4]-AVP (a disulfide bridge and a C-terminal amide) can be susceptible to

certain degradation mechanisms.

Control pH: The stability of peptides is often pH-dependent. It is advisable to maintain the pH

of your solution within a neutral range (pH 6-8) unless your experimental protocol requires

otherwise. Extreme pH values can lead to hydrolysis of amide bonds.

Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing your d[Cha4]-AVP solution

can lead to peptide degradation and aggregation. It is highly recommended to prepare

aliquots of your stock solution to be used for individual experiments.

Minimize Oxidation: The disulfide bridge in d[Cha4]-AVP can be susceptible to oxidation or

reduction. To minimize this, use freshly prepared, high-purity water and buffers. If necessary,

consider degassing your solutions.

Filter Sterilization: For sterile applications, it is recommended to filter the reconstituted

solution through a 0.22 µm filter.

Experimental Protocols
Reconstitution of Lyophilized d[Cha4]-AVP

This protocol outlines the general steps for reconstituting lyophilized d[Cha4]-AVP for use in

aqueous solutions.
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Start: Lyophilized d[Cha4]-AVP vial Equilibrate vial to room temperature Add recommended solvent (e.g., sterile water or buffer) Gently vortex or sonicate to dissolve Aliquot into single-use tubes Store at -20°C or -80°C Ready for experimental use

Click to download full resolution via product page

Experimental workflow for d[Cha4]-AVP reconstitution.

Methodology:

Before opening, allow the vial of lyophilized d[Cha4]-AVP to equilibrate to room temperature

to prevent condensation.

Refer to the supplier's datasheet to determine the appropriate solvent and recommended

concentration. For aqueous solutions, high-purity, sterile water or a suitable buffer is typically

used.

Add the calculated volume of solvent to the vial.

Gently vortex or sonicate the vial until the peptide is completely dissolved. Avoid vigorous

shaking, which can cause aggregation.

Once dissolved, it is recommended to aliquot the solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C until use.

Signaling Pathway
d[Cha4]-AVP is an agonist for the vasopressin V1B receptor, which is a G-protein coupled

receptor (GPCR). The binding of d[Cha4]-AVP to the V1B receptor initiates a signaling

cascade that leads to various cellular responses.
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Simplified V1B receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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